N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C23H18N4O6/c28-22(24-10-14-1-3-18-20(7-14)32-12-30-18)11-26-5-6-27-17(23(26)29)9-16(25-27)15-2-4-19-21(8-15)33-13-31-19/h1-9H,10-13H2,(H,24,28)
• InChI Key: AGKAUSZLVOKKAZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C=CN4C(=CC(=N4)C5=CC6=C(C=C5)OCO6)C3=O
• Molecular Formula: C23H18N4O6
• Molecular Weight: 446.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H18N4O6 and its molecular weight is 446.419. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Activity Studies

Synthesis of Heterocycles
Novel compounds with complex structures, including pyrazole and acetamide moieties, have been synthesized for various purposes, including anti-inflammatory, antimicrobial, and anticancer activities. For example, the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides exhibited significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Antimicrobial and Antitumor Activities
Compounds synthesized from acetamide derivatives have been explored for their potential in antimicrobial and antitumor applications. For instance, novel antitumor acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety have been evaluated, showing promising antitumor activity (Alqasoumi et al., 2009).

In Silico Drug Design
Research has also focused on in silico approaches for predicting drug-likeness and investigating microbial activities, leading to the synthesis of dihydropyrrolone conjugates. These compounds showed good to moderate activity against bacterial strains, highlighting the importance of computational methods in designing potential therapeutic agents (Pandya et al., 2019).